Cas no 1361485-69-9 (2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine)

• Product Name: 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine
• CAS No: 1361485-69-9
• MF: C₁₄H₉Cl₅FN
• MW: 387.491362333298
• CID: 4999870
• Update Time: 2025-10-28

2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine

• Inchi： 1S/C14H9Cl5FN/c15-9-8(10(16)12(18)13(19)11(9)17)7-3-1-2-6(4-5-21)14(7)20/h1-3H,4-5,21H2
• InChI Key： USYBCTUBNGHPGI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=CC(=C1F)CCN)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 6.1
• Topological Polar Surface Area: 26

Additional information on 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine

Comprehensive Overview of 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine (CAS No. 1361485-69-9)

2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine (CAS No. 1361485-69-9) is a specialized organofluorine compound with a unique structural configuration that combines fluorine and chlorine substituents on a biphenyl backbone. This compound belongs to the broader class of halogenated aromatic amines, which have garnered significant attention in recent years due to their potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of both fluorine and chlorine atoms in its structure makes it a subject of interest for researchers exploring structure-activity relationships and molecular interactions.

The chemical properties of 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine are influenced by its polyhalogenated biphenyl framework. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, while its solubility in water is limited due to its hydrophobic nature. Its molecular weight and logP value suggest a preference for lipid-rich environments, which is a key consideration for researchers studying its potential bioavailability and pharmacokinetics. The fluoro and chloro substituents also contribute to its stability under various conditions, making it a candidate for applications requiring chemical robustness.

In the field of medicinal chemistry, 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine has been explored for its potential as a building block in the synthesis of novel drug candidates. Researchers are particularly interested in its ability to modulate biological targets due to its unique electronic and steric properties. Recent studies have highlighted its relevance in the development of central nervous system (CNS) agents, where its lipophilicity and molecular geometry play a critical role in crossing the blood-brain barrier. Additionally, its structural features align with current trends in fragment-based drug design, a hot topic in modern drug discovery.

The compound also finds applications in material science, particularly in the development of advanced polymers and functional materials. Its halogen-rich structure contributes to flame retardancy and thermal stability, properties that are highly sought after in industries such as electronics and aerospace. With the growing demand for sustainable materials, researchers are investigating how derivatives of 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine can be incorporated into green chemistry initiatives, aligning with global efforts to reduce environmental impact.

From a market perspective, the demand for halogenated aromatic compounds like 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine is driven by their versatility in research and industrial applications. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the needs of academic laboratories and pharmaceutical companies. The compound's CAS No. 1361485-69-9 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance. As the scientific community continues to explore its potential, 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine is expected to remain a valuable tool in innovative research.

In conclusion, 2-(2-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine (CAS No. 1361485-69-9) represents a fascinating example of halogenated biphenyl chemistry with broad implications across multiple disciplines. Its unique properties and applications make it a subject of ongoing research, particularly in areas such as drug development, material innovation, and sustainability. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.